5-O-(Oxan-2-ylmethyl) 3-O-[2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)ethyl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate

• CAS No.: 136941-85-0
• Product Name: 5-O-(Oxan-2-ylmethyl) 3-O-[2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)ethyl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Molecular Formula: C₃₀H₃₁N₃O₁₀S
• Molecular Weight: 625.6 g/mol
• IUPAC Name: 5-O-(oxan-2-ylmethyl) 3-O-[2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)ethyl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C30H31N3O10S/c1-18-25(29(35)42-15-13-32-28(34)23-11-3-4-12-24(23)44(32,39)40)27(20-8-7-9-21(16-20)33(37)38)26(19(2)31-18)30(36)43-17-22-10-5-6-14-41-22/h3-4,7-9,11-12,16,22,27,31H,5-6,10,13-15,17H2,1-2H3
• Standard InChIKey: SOOCCEZHZUEQKC-UHFFFAOYSA-N
• SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC2CCCCO2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN4C(=O)C5=CC=CC=C5S4(=O)=O
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC2CCCCO2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN4C(=O)C5=CC=CC=C5S4(=O)=O
• Description: PCA50941 is a 1,4-dihydropyridine derivative, used for treatment for cardiovascular disease.
• Synonyms: PCA 50941; PCA-50941
• Reference: [1]. Montiel C, et al. Interactions between Ca2+, PCA50941 and Bay K 8644 in bovine chromaffin cells. Eur J Pharmacol. 1994 Aug 16;268(3):293-303.[2]. Fernández N, et al. PCA50941, a new 1,4-dihydropyridine, reverses endothelin-induced cardiogenic shock in the anesthetized goat. Life Sci. 1998;62(21):1933-42.
• PubChem Compound: 3081827
• Last Modified: Nov 11 2021